Cas no 870540-39-9 (4-(3-Acetyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid)

4-(3-Acetyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid structure
870540-39-9 structure
Product Name:4-(3-Acetyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid
CAS No:870540-39-9
MF:C15H15NO3
MW:257.284504175186
MDL:MFCD08691817
CID:1086621
PubChem ID:16486808
Update Time:2025-04-20

4-(3-Acetyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Acetyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid
    • 4-(3-acetyl-2,5-dimethylpyrrol-1-yl)benzoic acid
    • 4-(3-acetyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid(SALTDATA: FREE)
    • CHEMBL3593489
    • 870540-39-9
    • SB63636
    • 4-(3-Acetyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid, AldrichCPR
    • AKOS000113545
    • 4-(3-acetyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoicacid
    • MFCD08691817
    • AKOS BB-3568
    • BS-36052
    • CS-0360063
    • VU0414893-1
    • DTXSID20586159
    • SCHEMBL15331752
    • DB-366749
    • STK280244
    • MDL: MFCD08691817
    • Inchi: 1S/C15H15NO3/c1-9-8-14(11(3)17)10(2)16(9)13-6-4-12(5-7-13)15(18)19/h4-8H,1-3H3,(H,18,19)
    • InChI Key: KGJRYCFRNREEOJ-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=C(C)N(C2C=CC(C(=O)O)=CC=2)C=1C

Computed Properties

  • Exact Mass: 257.10500
  • Monoisotopic Mass: 257.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 59.3Ų

Experimental Properties

  • Density: 1.185
  • Boiling Point: 449.815°C at 760 mmHg
  • Flash Point: 225.84°C
  • Refractive Index: 1.583
  • PSA: 59.30000
  • LogP: 2.99490

4-(3-Acetyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(3-Acetyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid Pricemore >>

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TRC
A166058-50mg
4-(3-Acetyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic Acid
870540-39-9
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$ 50.00 2022-06-08
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abcr
AB221348-1 g
4-(3-Acetyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid; 95%
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abcr
AB221348-5 g
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abcr
AB221348-1g
4-(3-Acetyl-2,5-dimethyl-1H-pyrrol-1-yl)benzoic acid, 95%; .
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abcr
AB221348-5g
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